Cas no 1462247-20-6 (2-(1-cyclohexylethyl)aminopropane-1,3-diol)

• Product Name: 2-(1-cyclohexylethyl)aminopropane-1,3-diol
• CAS No: 1462247-20-6
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5160785
• PubChem ID: 65312262
• Update Time: 2025-06-23

2-(1-cyclohexylethyl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(1-cyclohexylethyl)amino]-
• 2-(1-cyclohexylethyl)aminopropane-1,3-diol

• Inchi： 1S/C11H23NO2/c1-9(12-11(7-13)8-14)10-5-3-2-4-6-10/h9-14H,2-8H2,1H3
• InChI Key： OVRZXTJFEOUNAH-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1CCCCC1)C)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(1-cyclohexylethyl)aminopropane-1,3-diol

Comprehensive Overview of 2-(1-cyclohexylethyl)aminopropane-1,3-diol (CAS No. 1462247-20-6)

2-(1-cyclohexylethyl)aminopropane-1,3-diol (CAS No. 1462247-20-6) is a specialized organic compound with a unique structural framework, combining a cyclohexyl moiety with an aminopropanediol backbone. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development, material science, and specialty chemicals. The presence of both amino and diol functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for customized chemical intermediates like 2-(1-cyclohexylethyl)aminopropane-1,3-diol has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its role as a chiral building block, which is critical for producing enantiomerically pure pharmaceuticals. The compound’s cyclohexyl group also contributes to its lipophilicity, a property highly valued in drug design for improving membrane permeability.

The synthesis of 2-(1-cyclohexylethyl)aminopropane-1,3-diol typically involves multi-step organic reactions, including reductive amination and hydroxylation processes. Its CAS No. 1462247-20-6 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Given the growing emphasis on sustainable chemistry, efforts are underway to optimize its production using catalytic methods to minimize waste and energy consumption.

From an industrial perspective, this compound aligns with the rising trend of high-value fine chemicals. Companies specializing in custom synthesis and contract research often highlight its utility in creating tailor-made solutions for clients. Additionally, its stability under various conditions makes it suitable for long-term storage and global shipping, addressing logistical challenges in the chemical supply chain.

Beyond pharmaceuticals, 2-(1-cyclohexylethyl)aminopropane-1,3-diol has potential applications in cosmetic formulations and agrochemicals. Its ability to act as a chelating agent or pH modifier opens doors for niche markets. As consumers increasingly prioritize eco-friendly products, researchers are exploring its biodegradability and toxicity profile to ensure compliance with environmental regulations.

In summary, 2-(1-cyclohexylethyl)aminopropane-1,3-diol (CAS No. 1462247-20-6) represents a promising compound at the intersection of innovation and practicality. Its multifaceted applications, coupled with the industry’s shift toward sustainable practices, position it as a key player in future chemical advancements. Ongoing studies and patent filings further underscore its commercial and scientific relevance.